Cas no 1154557-53-5 (3-{(2-ethoxyethyl)aminomethyl}benzonitrile)

• Product Name: 3-{(2-ethoxyethyl)aminomethyl}benzonitrile
• CAS No: 1154557-53-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5166810
• PubChem ID: 43590786
• Update Time: 2026-03-04

3-{(2-ethoxyethyl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[(2-ethoxyethyl)amino]methyl]-
• 3-{(2-ethoxyethyl)aminomethyl}benzonitrile

• Inchi： 1S/C12H16N2O/c1-2-15-7-6-14-10-12-5-3-4-11(8-12)9-13/h3-5,8,14H,2,6-7,10H2,1H3
• InChI Key： PKLHPERJDOITMK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CNCCOCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(2-ethoxyethyl)aminomethyl}benzonitrile

3-{(2-ethoxyethyl)aminomethyl}benzonitrile (CAS No. 1154557-53-5): A Comprehensive Overview

3-{(2-ethoxyethyl)aminomethyl}benzonitrile (CAS No. 1154557-53-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including as a building block for the synthesis of more complex molecules and as a potential therapeutic agent.

The chemical structure of 3-{(2-ethoxyethyl)aminomethyl}benzonitrile consists of a benzene ring substituted with a cyano group at the 3-position and an aminomethyl group attached to the benzene ring, which is further substituted with a 2-ethoxyethyl group. This combination of functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-{(2-ethoxyethyl)aminomethyl}benzonitrile in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a scaffold for the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The unique structure of 3-{(2-ethoxyethyl)aminomethyl}benzonitrile allows for the introduction of various functional groups, enabling the fine-tuning of its pharmacological properties.

In addition to its potential in antiviral drug development, 3-{(2-ethoxyethyl)aminomethyl}benzonitrile has also been investigated for its use in neurological disorders. A study published in Pharmacological Research evaluated the neuroprotective effects of this compound in models of Parkinson's disease. The results indicated that 3-{(2-ethoxyethyl)aminomethyl}benzonitrile could effectively reduce oxidative stress and protect dopaminergic neurons from degeneration, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

The synthesis of 3-{(2-ethoxyethyl)aminomethyl}benzonitrile involves several well-established chemical reactions. One common approach is to start with 3-cyanobenzaldehyde and react it with 2-(2-aminoethoxy)ethanol in the presence of a suitable base, such as potassium carbonate. This reaction yields the desired product through amination and subsequent reduction steps. The synthetic route is highly efficient and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies.

The physical properties of 3-{(2-ethoxyethyl)aminomethyl}benzonitrile include a melting point of approximately 80°C and a boiling point around 180°C at reduced pressure. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

In terms of safety, 3-{(2-ethoxyethyl)aminomethyl}benzonitrile is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored away from heat and sources of ignition to prevent decomposition or combustion. Proper personal protective equipment (PPE), including gloves and safety goggles, should be used when handling this compound to minimize exposure risks.

The environmental impact of 3-{(2-ethoxyethyl)aminomethyl}benzonitrile is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal to minimize any potential environmental impact. This includes proper containment and treatment before release into the environment.

In conclusion, 3-{(2-ethoxyethyl)aminomethyl}benzonitrile (CAS No. 1154557-53-5) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.